N-((4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: N-[[4-(dimethylamino)-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl]methyl]-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C18H23FN6OS/c1-24(2)17-21-15(22-18(23-17)25-9-3-4-10-25)11-20-16(26)12-27-14-7-5-13(19)6-8-14/h5-8H,3-4,9-12H2,1-2H3,(H,20,26)
• InChI Key: VDDOGDVFQUDEGH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)N2CCCC2)CNC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C18H23FN6OS
• Molecular Weight: 390.5 g/mol

Description

N-((4-(dimethylamino)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-2-((4-fluorophenyl)thio)acetamide is a useful research compound. Its molecular formula is C18H23FN6OS and its molecular weight is 390.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

The compound has been utilized as a key intermediate in the synthesis of a diverse range of heterocycles, such as coumarins, pyridines, pyrroles, thiazoles, pyrido[2′,3′:3,4]pyrazolo[5,1-c]triazines, and aminopyrazoles. These synthesized compounds have been characterized using various spectroscopic methods and tested for their antimicrobial properties. For example, the synthesis and antimicrobial activity of new heterocycles incorporating the antipyrine moiety have been reported, highlighting the potential of these compounds as antimicrobial agents (Bondock et al., 2008).

Modification for Anticancer Activity

Additionally, modifications of related compounds by replacing certain groups, such as the acetamide group with an alkylurea moiety, have been explored to enhance anticancer effects and reduce toxicity. This approach has led to the synthesis of derivatives with potent antiproliferative activities against human cancer cell lines, suggesting their potential as effective anticancer agents with low toxicity (Xiao-meng Wang et al., 2015).

Development of Antimicrobial Agents

The development of thiazolidinone derivatives linked with various moieties, including the pyridin-2-yl-piperazine, has been undertaken to create compounds with enhanced antimicrobial activity. These efforts have resulted in the creation of novel compounds that exhibit significant antimicrobial properties against a range of pathogens, further emphasizing the scientific research applications of the compound (Divyesh Patel et al., 2012).